Ethyl 2-methyl-1,3-benzothiazole-6-carboxylate

Description

Ethyl 2-methyl-1,3-benzothiazole-6-carboxylate is a chemical compound with the molecular formula C11H11NO2S and a molecular weight of 221.28 g/mol . It is also identified by the CAS number 103646-25-9 . Synonyms for this compound include ethyl 2-methylbenzo[d]thiazole-6-carboxylate and 2-methyl-benzothiazole-6-carboxylic acid ethyl ester . The predicted boiling point is 332.5±15.0 °C, and the density is estimated at 1.250±0.06 g/cm3 . It has a melting point between 67-69°C .

This compound is relevant in the broader context of benzothiazole derivatives, which have various applications. For instance, ethyl 2-amino-1,3-benzothiazole-6-carboxylate is a related compound with a similar structure . Additionally, some benzothiazole-6-carboxylate derivatives have been explored for their potential in modulating FXR (farnesoid X receptor) .

In research settings, strong analytical skills, attention to detail, and the ability to work both independently and collaboratively are essential . Research experience, knowledge of research methodologies, and proficiency in relevant software and tools are also crucial . A hybrid resume format is often recommended for research assistants to showcase both experience and skills, emphasizing research projects and contributions .

• CAS No.: 103646-25-9
• Product Name: Ethyl 2-methyl-1,3-benzothiazole-6-carboxylate
• Molecular Formula: C11H11NO2S
• Molecular Weight: 221.28 g/mol
• IUPAC Name: ethyl 2-methyl-1,3-benzothiazole-6-carboxylate
• Standard InChI: InChI=1S/C11H11NO2S/c1-3-14-11(13)8-4-5-9-10(6-8)15-7(2)12-9/h4-6H,3H2,1-2H3
• Standard InChIKey: XLUVVPRHNXGQJG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(S2)C
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(S2)C
• PubChem Compound: 640775
• Last Modified: Sep 13 2023